Cas no 366824-34-2 (3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE)

• Product Name: 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE
• CAS No: 366824-34-2
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD03134912
• CID: 5214512
• PubChem ID: 5729970
• Update Time: 2026-03-06

3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE
• (5Z)-3-methyl-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidine-2,4-dione
• (5Z)-3-methyl-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidine-2,4-dione
• HMS1367F08

• MDL： MFCD03134912
• Inchi： 1S/C13H11NO2S/c1-14-12(15)11(17-13(14)16)9-5-8-10-6-3-2-4-7-10/h2-9H,1H3/b8-5+,11-9-
• InChI Key： IGXHINBGLNQNOR-PAUBHIBZSA-N
• SMILES： S1C(N(C)C(/C/1=C/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 245.05104977g/mol
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE

Research Brief on 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE (CAS: 366824-34-2)

Recent studies on the compound 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE (CAS: 366824-34-2) have highlighted its potential applications in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This thiazolidinedione derivative has garnered attention due to its unique structural features and promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The compound's mechanism of action and its interactions with biological targets are currently under extensive investigation, with several research groups reporting significant findings in peer-reviewed journals.

One of the key areas of interest is the compound's role in modulating cellular signaling pathways. Preliminary studies suggest that 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE may act as an inhibitor of specific enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells has been demonstrated in vitro, with particular efficacy observed in certain types of solid tumors. These findings are supported by molecular docking studies, which reveal strong binding affinities to key protein targets.

Further research has explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. The synthesis and optimization of derivatives of 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE are also underway, with the aim of improving its bioavailability and reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 3-METHYL-5-[(Z,2E)-3-PHENYL-2-PROPENYLIDENE]-1,3-THIAZOLANE-2,4-DIONE represents a promising scaffold for drug development, with its multifaceted biological activities and potential for structural modifications. Continued research is essential to fully elucidate its therapeutic potential and to address any challenges related to its clinical development. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative treatments for complex diseases.